Cas no 389605-72-5 (Benzenesulfonamide, N-(2-methoxyethyl)-N-methyl-4-nitro-)

• Product Name: Benzenesulfonamide, N-(2-methoxyethyl)-N-methyl-4-nitro-
• CAS No: 389605-72-5
• MF: C₁₀H₁₄N₂O₅S
• MW: 274.293561458588
• CID: 1496549
• Update Time: 2024-08-24

Benzenesulfonamide, N-(2-methoxyethyl)-N-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-methoxyethyl)-N-methyl-4-nitro-

• Inchi： 1S/C10H14N2O5S/c1-11(7-8-17-2)18(15,16)10-5-3-9(4-6-10)12(13)14/h3-6H,7-8H2,1-2H3
• InChI Key： NDKMEXCRPMLNLJ-UHFFFAOYSA-N
• SMILES： C1(S(N(CCOC)C)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 274.06242
• Monoisotopic Mass: 274.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 415.1±55.0 °C(Predicted)
• PSA: 89.75
• pka: -7.34±0.70(Predicted)